Cas no 2171796-99-7 (3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171796-99-7
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6079923
• PubChem ID: 165604411
• Update Time: 2025-07-25

3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol
• 2171796-99-7
• 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1648088

• Inchi： 1S/C13H24N2O/c14-12(6-9-2-1-3-9)13(16)7-10-4-5-11(8-13)15-10/h9-12,15-16H,1-8,14H2
• InChI Key： MVZJETCXADLTRV-UHFFFAOYSA-N
• SMILES： OC1(C(CC2CCC2)N)CC2CCC(C1)N2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol

Introduction to 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol (CAS No. 2171796-99-7)

The compound 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol, identified by its CAS number 2171796-99-7, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a bicyclic backbone with an azabicyclo moiety, has garnered considerable attention due to its potential pharmacological applications. The presence of both amino and hydroxyl functional groups, combined with the cyclobutyl substituent, suggests a unique set of chemical properties that may contribute to its biological activity.

Recent studies have highlighted the importance of azabicyclic compounds in drug design, particularly for their ability to mimic natural amino acid scaffolds while introducing additional conformational constraints. This structural motif has been explored in various therapeutic areas, including central nervous system (CNS) disorders and inflammation. The specific configuration of 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol may offer advantages in terms of metabolic stability and target specificity, making it a promising candidate for further investigation.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules require sophisticated methodologies. The introduction of the cyclobutyl group at the 1-position and the azabicyclo framework at the 8-position introduce significant steric and electronic features that can influence binding interactions with biological targets. Computational modeling has played a crucial role in predicting the binding affinity and pharmacokinetic properties of this compound, providing insights into its potential as a lead molecule.

One particularly intriguing aspect of 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol is its potential as a scaffold for developing novel therapeutic agents. The combination of an amino group and a hydroxyl group creates multiple sites for derivatization, allowing chemists to fine-tune its properties for specific applications. For instance, modifications at the amino position could enhance solubility or improve bioavailability, while alterations at the hydroxyl group might influence receptor binding affinity.

Current research in this area has focused on exploring the compound's interactions with enzymes and receptors relevant to diseases such as neurodegeneration and autoimmune disorders. Preliminary in vitro studies have demonstrated promising activity in modulating key signaling pathways, suggesting that further development could yield therapeutic benefits. The bicyclic core provides a rigid framework that may enhance binding selectivity, reducing off-target effects and improving overall efficacy.

The synthesis of 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques, including transition-metal-catalyzed reactions and ring-closing metathesis, have been employed to construct the desired framework efficiently. These methodologies not only facilitate access to the target molecule but also allow for controlled functionalization at multiple positions, enabling the exploration of a diverse chemical space.

As our understanding of molecular interactions continues to evolve, compounds like 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol are poised to play a pivotal role in next-generation drug development. The integration of computational chemistry with experimental synthesis has accelerated the discovery process, enabling researchers to rapidly identify promising candidates for clinical evaluation. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and pharmacologists in translating basic research into tangible therapeutic outcomes.

The future prospects for 3-(1-amino-2-cyclobutylethyl)-8-azabicyclo3.2.1octan-3-ol are vast, with ongoing studies aimed at optimizing its pharmacological profile and exploring new applications. By leveraging cutting-edge synthetic strategies and biophysical techniques, scientists are uncovering new ways to harness its potential for treating a range of diseases. As research progresses, this compound will likely serve as a valuable tool for understanding complex biological processes and developing innovative treatments.